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Compound of Interest

Compound Name:
Allyl(diisopropylamino)dimethylsila

ne

Cat. No.: B025410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Allyl(diisopropylamino)dimethylsilane. The information is curated for professionals in

research and development who require precise data for experimental design, process

optimization, and safety assessments. This document includes a summary of quantitative

physical data, detailed experimental protocols for its synthesis and property determination, and

a visualization of its synthetic pathway.

Core Physical and Chemical Properties
Allyl(diisopropylamino)dimethylsilane is an organosilicon compound recognized for its utility

as a chemical intermediate in organic synthesis. It is a colorless liquid with a characteristic

weak odor. The following table summarizes its key physical properties.
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Property Value Reference(s)

Molecular Formula C₁₁H₂₅NSi [1]

Molecular Weight 199.41 g/mol [1]

CAS Number 106948-24-7 [1]

Boiling Point 79 - 81 °C @ 13 mm Hg [1]

Density 0.815 g/cm³ [1]

Refractive Index 1.4470 [1]

Melting Point < 0 °C [1]

Flash Point 62 °C [1]

Hydrolytic Sensitivity
Reacts with water and

moisture in the air.

Chemical Stability
Stable in sealed containers

under a dry, inert atmosphere.

Experimental Protocols
Synthesis of Allyl(diisopropylamino)dimethylsilane via
Grignard Reaction
This protocol describes a representative method for the synthesis of

Allyl(diisopropylamino)dimethylsilane based on the Grignard reaction, a common and

effective method for forming carbon-silicon bonds.

Materials and Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar
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Inert atmosphere setup (Nitrogen or Argon)

Schlenk line (optional, for advanced inert atmosphere techniques)

Magnesium turnings

Allyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Chloro(diisopropylamino)dimethylsilane

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Preparation of the Grignard Reagent (Allylmagnesium bromide):

A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stir bar is dried in an oven and assembled while hot under a stream of

inert gas (Nitrogen or Argon).

Magnesium turnings (1.2 equivalents) are added to the flask.

A solution of allyl bromide (1.0 equivalent) in anhydrous diethyl ether or THF is prepared

and transferred to the dropping funnel.

A small amount of the allyl bromide solution is added to the magnesium turnings to initiate

the reaction, which may be evidenced by gentle bubbling or an increase in temperature. A

crystal of iodine can be added to activate the magnesium if the reaction does not start.
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Once the reaction has initiated, the remaining allyl bromide solution is added dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, the mixture is stirred at room temperature for an additional

1-2 hours to ensure complete formation of the Grignard reagent.

Reaction with Chloro(diisopropylamino)dimethylsilane:

A solution of chloro(diisopropylamino)dimethylsilane (1.0 equivalent) in anhydrous diethyl

ether or THF is prepared and added to the dropping funnel.

The solution of the chlorosilane is added dropwise to the freshly prepared Grignard

reagent at 0 °C (ice bath).

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours or overnight to ensure the reaction goes to

completion.

Work-up and Purification:

The reaction mixture is cooled in an ice bath and quenched by the slow, dropwise addition

of a saturated aqueous solution of ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure using a rotary evaporator.

The crude product is purified by vacuum distillation to yield pure

Allyl(diisopropylamino)dimethylsilane.[2][3]

Determination of Physical Properties
The following are general experimental protocols for the determination of key physical

properties of liquid organosilanes like Allyl(diisopropylamino)dimethylsilane.
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1. Boiling Point Determination (Reduced Pressure):

A small amount of the purified liquid is placed in a distillation flask equipped with a

thermometer and connected to a vacuum pump with a pressure gauge.

The pressure is reduced to the desired level (e.g., 13 mm Hg).

The sample is heated gently with stirring.

The temperature at which the liquid boils and its vapor condenses on the thermometer bulb

is recorded as the boiling point at that pressure.

2. Density Determination:

A pycnometer (a small glass flask of known volume) is cleaned, dried, and weighed empty.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.

The filled pycnometer is brought to a constant temperature (e.g., 20 °C) in a water bath.

The pycnometer is then weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

3. Refractive Index Measurement:

A few drops of the sample are placed on the prism of an Abbe refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Synthesis Workflow
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The following diagram illustrates the logical workflow for the synthesis of

Allyl(diisopropylamino)dimethylsilane via the Grignard reaction.

Start Prepare Allylmagnesium
bromide (Grignard Reagent)

Mg, Allyl Bromide,
Anhydrous Ether/THF React with Chloro(diisopropylamino)

dimethylsilane
Add dropwise at 0 °C Quench ReactionSaturated aq. NH4Cl Extract and Dry

Organic Phase Evaporate Solvent Purify by Vacuum
Distillation

Allyl(diisopropylamino)
dimethylsilane

Click to download full resolution via product page

Caption: Synthesis of Allyl(diisopropylamino)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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